Cas no 923944-30-3 (4-propylpiperidin-4-ol)

• Product Name: 4-propylpiperidin-4-ol
• CAS No: 923944-30-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD17222197
• CID: 736355
• PubChem ID: 62787422
• Update Time: 2025-06-13

4-propylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-propyl-
• 4-propylpiperidin-4-ol

• MDL： MFCD17222197
• Inchi： 1S/C8H17NO/c1-2-3-8(10)4-6-9-7-5-8/h9-10H,2-7H2,1H3
• InChI Key： TYPXCWYPFFEOGJ-UHFFFAOYSA-N
• SMILES： OC1(CCC)CCNCC1

Additional information on 4-propylpiperidin-4-ol

4-Propylpiperidin-4-ol (CAS No. 923944-30-3): An Overview of Its Properties and Applications

4-Propylpiperidin-4-ol (CAS No. 923944-30-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(4-hydroxypiperidin-1-yl)propane, is characterized by its unique piperidine ring structure and a hydroxyl group, which contribute to its diverse chemical and biological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological activities, and potential applications of 4-propylpiperidin-4-ol.

Chemical Structure and Synthesis

The molecular formula of 4-propylpiperidin-4-ol is C₉H₁₉NO₂, with a molecular weight of approximately 169.25 g/mol. The compound features a piperidine ring, which is a six-membered nitrogen-containing heterocycle, and a propyl group attached to the nitrogen atom. The hydroxyl group (-OH) is positioned at the 4-position of the piperidine ring, making it a key functional group that influences the compound's reactivity and biological activity.

The synthesis of 4-propylpiperidin-4-ol can be achieved through various methods. One common approach involves the reduction of a corresponding ketone or aldehyde followed by an alkylation step. For instance, the reaction of 4-piperidone with propyl bromide in the presence of a base can yield 4-propylpiperidin-4-one, which can then be reduced to 4-propylpiperidin-4-ol using a suitable reducing agent such as sodium borohydride (NaBH₄). Another method involves the nucleophilic substitution of a halide with an alcohol in the presence of a catalyst.

Pharmacological Activities

Recent studies have highlighted the potential pharmacological activities of 4-propylpiperidin-4-ol. One area of interest is its interaction with neurotransmitter systems, particularly its ability to modulate GABAergic and glutamatergic signaling pathways. Research has shown that 4-propylpiperidin-4-ol can act as an allosteric modulator of GABAA receptors, enhancing their activity and potentially offering therapeutic benefits for conditions such as anxiety and epilepsy.

In addition to its effects on GABAergic signaling, 4-propylpiperidin-4-ol has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that it exhibits significant analgesic effects in animal models of pain, suggesting its potential for use in pain management. The mechanism underlying these effects is thought to involve interactions with opioid receptors and other pain-related pathways.

Potential Applications in Medicine

The unique properties of 4-propylpiperidin-4-ol make it a promising candidate for various medical applications. In the field of neurology, its ability to modulate GABAA receptors could lead to new treatments for neurological disorders such as epilepsy, anxiety disorders, and sleep disorders. Clinical trials are currently underway to evaluate its safety and efficacy in these conditions.

In pain management, 4-propylpiperidin-4-ol has shown promise as an alternative to traditional analgesics. Its potential for reduced side effects compared to opioids makes it an attractive option for chronic pain management. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic benefits while minimizing adverse effects.

Current Research Trends

The ongoing research on 4-propylpiperidin-4-ol is driven by its potential therapeutic applications and the need for new drugs with improved safety profiles. Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of 4-propylpiperidin-4-ol derivatives with enhanced pharmacological properties. These efforts aim to identify compounds with improved potency, selectivity, and bioavailability.

In addition to preclinical studies, several clinical trials are being conducted to evaluate the safety and efficacy of 4-propylpiperidin-4-ol in human subjects. These trials are crucial for translating laboratory findings into clinical practice and ensuring that new treatments are both safe and effective.

Conclusion

4-Propylpiperidin-4-ol (CAS No. 923944-30-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological activities make it a promising candidate for treating various neurological disorders and pain conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in the future.